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Compound of Interest

Compound Name: Daspei

Cat. No.: B149288 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Daspei (2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide) is a fluorescent vital dye used in

fluorescence microscopy to stain mitochondria in living cells.[1][2] As a cationic styryl dye, its

accumulation within mitochondria is dependent on the mitochondrial membrane potential,

making it a valuable tool for assessing mitochondrial function and overall cell health.[3] A

decrease in mitochondrial membrane potential is an early indicator of apoptosis. Daspei has a

large Stokes shift and is characterized by its red fluorescence.[1][4] It has been successfully

used in a variety of applications, including in vitro cell culture and in vivo studies, such as

labeling hair cells in the zebrafish lateral line.[5][6]

Data Presentation
The following table summarizes the key quantitative data for the use of Daspei in fluorescence

microscopy.
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Parameter Value Reference

Excitation Wavelength (λex) 461 nm (in Methanol) [2]

550 nm [1][4]

Emission Wavelength (λem) 589 nm (in Methanol) [2]

573 nm [1][4]

Molecular Weight 380.27 g/mol [4]

CAS Number 3785-01-1 [2]

Stock Solution Concentration 10 mM in DMSO [4]

40 mg/100 ml in distilled water [7]

Working Concentration (in

vitro)

5-10 µM in serum-free medium

or PBS
[4]

50 µM in NMDG-buffer [8]

Working Concentration (in vivo

- zebrafish)
0.005% for 15 minutes [5]

0.05% [8]

Incubation Time (Adherent &

Suspension Cells)

10-60 minutes at room

temperature or 37°C
[1][4][8]

Incubation Time (Zebrafish) 15 minutes [5]

Signaling Pathway Visualization
Daspei is not part of a specific signaling pathway but rather a tool to measure an important

cellular parameter: the mitochondrial membrane potential (ΔΨm). The maintenance of ΔΨm is

crucial for ATP synthesis and overall cell health. A decrease in ΔΨm is an early event in

apoptosis (programmed cell death). The following diagram illustrates the relationship between

mitochondrial membrane potential, cellular signaling, and the role of Daspei.
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Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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